Cas no 2680697-37-2 (tert-butyl N-[5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-yl]carbamate)

• Product Name: tert-butyl N-[5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-yl]carbamate
• CAS No: 2680697-37-2
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 5916684
• PubChem ID: 165942216
• Update Time: 2025-09-28

tert-butyl N-[5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680697-37-2
• tert-butyl N-[5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-yl]carbamate
• EN300-28285488

• Inchi： 1S/C10H12F3N3O3/c1-9(2,3)19-8(18)16-7-14-4-5(15-7)6(17)10(11,12)13/h4H,1-3H3,(H2,14,15,16,18)
• InChI Key： RBXQXYBNEJXWBK-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN=C(N1)NC(=O)OC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 279.08307574g/mol
• Monoisotopic Mass: 279.08307574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.1Ų

Additional information on tert-butyl N-[5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-yl]carbamate

Comprehensive Overview of tert-butyl N-[5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-yl]carbamate (CAS No. 2680697-37-2)

The compound tert-butyl N-[5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-yl]carbamate (CAS No. 2680697-37-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoroacetyl group and a carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in tert-butyl N-[5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-yl]carbamate is its role in imidazole-based chemistry. Imidazole derivatives are widely recognized for their biological activity, and this compound serves as a versatile building block for further functionalization. The presence of the tert-butyl group enhances its stability, while the trifluoroacetyl moiety introduces electron-withdrawing properties, which can be crucial for modulating reactivity in synthetic pathways.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the increasing focus on sustainable chemistry and green synthesis, where researchers seek to minimize environmental impact while maximizing efficiency. tert-butyl N-[5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-yl]carbamate fits into this paradigm as a reagent that can facilitate the development of more efficient and eco-friendly synthetic routes.

Another area of interest is the compound's potential in peptide mimetics and small-molecule therapeutics. The carbamate functionality is a common feature in prodrugs, and its incorporation into imidazole scaffolds could lead to novel drug candidates. This has sparked discussions in online forums and academic circles about its applicability in targeted drug delivery systems, a hot topic in modern pharmacology.

From a technical standpoint, the synthesis and handling of tert-butyl N-[5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-yl]carbamate require careful consideration of reaction conditions. Its stability under various pH levels and temperatures is a subject of ongoing research, with many scientists exploring its behavior in aqueous and non-aqueous media. These studies are critical for optimizing its use in large-scale industrial applications.

The compound's CAS No. 2680697-37-2 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in contemporary research. Keywords such as "imidazole carbamate synthesis", "trifluoroacetyl derivatives", and "tert-butyl protecting group" are commonly associated with this molecule, indicating its multidisciplinary appeal.

In conclusion, tert-butyl N-[5-(2,2,2-trifluoroacetyl)-1H-imidazol-2-yl]carbamate represents a fascinating intersection of synthetic chemistry and applied science. Its structural features and functional groups make it a promising candidate for advancing research in medicinal chemistry, materials science, and beyond. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical solutions.